2,4-Cyclohexadien-1-one, 3,5,6-trihydroxy-4,6-bis(3-methyl-2-butenyl)-2-(3-methyl-2-oxobutyl)-, lead salt, (6R)-

• CAS No.: 68901-11-1
• Molecular Formula: C21H28O5Pb
• Molecular Weight: 567 g/mol
• IUPAC Name: 6-hydroxy-4,6-bis(3-methylbut-2-enyl)-2-(3-methyl-2-oxobutyl)-5-oxocyclohexa-1,3-diene-1,3-diolate;lead(2+)
• InChI: InChI=1S/C21H30O5.Pb/c1-12(2)7-8-15-18(23)16(11-17(22)14(5)6)20(25)21(26,19(15)24)10-9-13(3)4;/h7,9,14,23,25-26H,8,10-11H2,1-6H3;/q;+2/p-2
• InChI Key: RVQXHSQAZNKBNW-UHFFFAOYSA-L
• Canonical SMILES: CC(C)C(=O)CC1=C(C(C(=O)C(=C1[O-])CC=C(C)C)(CC=C(C)C)O)[O-].[Pb+2]

Description

The compound 2,4-Cyclohexadien-1-one, 3,5,6-trihydroxy-4,6-bis(3-methyl-2-butenyl)-2-(3-methyl-2-oxobutyl)-, lead salt, (6R)- (CAS 68901-11-1) is a structurally complex organometallic derivative featuring a cyclohexadienone core substituted with hydroxyl, isoprenyl (3-methyl-2-butenyl), and oxobutyl groups. Its stereochemistry is defined by the (6R) configuration, which influences its reactivity and biological interactions .

Regulatory listings classify this compound under non-essential metals due to its lead content, with restrictions limiting its concentration to 0.1% in products . This aligns with global efforts to reduce lead exposure, as lead salts are known for their cumulative toxicity and environmental persistence.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Humulone and Derivatives

Humulone (CAS 26472-41-3), a natural product found in hops (Humulus lupulus), shares structural similarities with the target compound. Both feature:

• A cyclohexadienone backbone.
• Prenyl (3-methyl-2-butenyl) substituents.
• Hydroxyl and acyl groups (e.g., isovaleryl or 3-methyl-2-oxobutyl) .

Key Differences :

Parameter	Target Lead Salt (68901-11-1)	Humulone (26472-41-3)
Metal Content	Lead (Pb) as a counterion	No metal; organic molecule
Bioactivity	Limited data; presumed toxic due to Pb	Antimicrobial, anti-inflammatory
Regulatory Status	Restricted (0.1% limit)	Generally recognized as safe (GRAS)
Applications	No known commercial use due to Pb content	Brewing, nutraceuticals

Humulone derivatives, such as α-lupulic acid (CHEMBL463491), further highlight the role of prenylation in enhancing lipid solubility and biological activity, a feature absent in the lead salt due to its inorganic component .

Other Lead Salts

The target compound is compared to other regulated lead-containing substances:

α-D-Glucopyranose Lead Salt (CAS 68901-12-2)

• Structure : A carbohydrate-derived lead salt.
• Regulatory Limit : 0.1%, identical to the target compound .
• Key Difference: The glucopyranose backbone confers higher water solubility compared to the lipophilic cyclohexadienone core of 68901-11-1.

Tallow Fatty Acids Octanoate Lead Complexes (CAS 68784-74-7)

• Structure : Lead complexed with fatty acids.
• Regulatory Limit : 500 ppm (0.05%) .
• Key Difference : Industrial use as stabilizers in PVC, contrasting with the undefined applications of 68901-11-1.

Research Findings and Data Gaps

• Toxicity : The target compound’s lead content necessitates strict handling, though specific toxicokinetic data are sparse .
• Synthesis: No published routes for 68901-11-1 exist, unlike humulone, which is biosynthesized in hops .
• Environmental Impact: Lead salts like 68901-11-1 pose risks of bioaccumulation, warranting substitution with non-metallic analogs .